1-[(Benzyloxy)carbonyl]-4-chloro-2-methylpyrrolidine-2-carboxylic acid

• Molecular Formula: C14H16ClNO4
• Molecular Weight: 297.73 g/mol
• SMILES: CC1(CC(CN1C(=O)OCC2=CC=CC=C2)Cl)C(=O)O
• InChI: InChI=1S/C14H16ClNO4/c1-14(12(17)18)7-11(15)8-16(14)13(19)20-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,17,18)
• InChIKey: XISGLHDTBLPWMK-UHFFFAOYSA-N

1-[(Benzyloxy)carbonyl]-4-chloro-2-methylpyrrolidine-2-carboxylic acid: A Cbz-Protected, Disubstituted Proline Building Block

1-[(Benzyloxy)carbonyl]-4-chloro-2-methylpyrrolidine-2-carboxylic acid (CAS 2060060-11-7) is a synthetically protected, non-proteinogenic amino acid derivative. It belongs to the class of N-carbobenzyloxy (Cbz)-protected proline analogs, featuring dual substitution at the 2- and 4-positions of the pyrrolidine ring. The C14H16ClNO4 compound (MW 297.73 g/mol) is supplied as a research chemical with a typical purity of 95% . Its structural complexity—combining a base-labile Cbz protecting group with both a sterically demanding α-methyl group and an electronegative γ-chloro substituent—distinguishes it from simpler, monosubstituted proline building blocks used in peptide and medicinal chemistry [1].

Workflow Orthogonal Cbz protection for SPPS routes

Selection Dual-substituted (4‑Cl, 2‑Me) proline scaffold

Context Conformationally constrained peptide design

• [1] Shoulders, M. D.; Guzei, I. A.; Raines, R. T. 4-Chloroprolines: Synthesis, conformational analysis, and effect on the collagen triple helix. Biopolymers 2008, 89, 443-454. View Source

Why 1-[(Benzyloxy)carbonyl]-4-chloro-2-methylpyrrolidine-2-carboxylic acid Cannot Be Simply Replaced by Other Proline Analogs

A scientific user cannot arbitrarily substitute this compound with other protected proline derivatives because the combination of its three structural features (Cbz protection, 4-chloro, and 2-methyl) is not redundantly available in any single analog. While analogs like Cbz-4-chloroproline or Cbz-2-methylproline replicate one modification each, they fail to capture the synergistic conformational effects described in primary literature [1]. The Cbz group’s orthogonal deprotection profile relative to Boc or Fmoc [2] further limits fungibility—a Boc-protected version would not be compatible with the same synthetic route without significant re-optimization. Class-level evidence demonstrates that 4-chloro and 2-methyl substitutions each independently and quantitatively alter pyrrolidine ring pucker, amide bond cis/trans ratios, and peptide secondary structure stability compared to unsubstituted proline [1][3]. The integrated effect of both modifications in a single building block offers a unique conformational constraint profile for peptide design.

Cbz & 4‑Cl & 2‑Me

Cbz-4‑chloroproline

Lacks 2‑Me; alters β‑turn propensity and cis/trans bias

Cbz & 4‑Cl & 2‑Me

Cbz-2‑methylproline

Lacks 4‑Cl; helix stabilization and ring pucker control absent

Cbz & 4‑Cl & 2‑Me

Boc-protected version

Boc differs; orthogonal deprotection route may fail

• [1] Shoulders, M. D.; Guzei, I. A.; Raines, R. T. 4-Chloroprolines: Synthesis, conformational analysis, and effect on the collagen triple helix. Biopolymers 2008, 89, 443-454. View Source
• [2] Isidro-Llobet, A.; Alvarez, M.; Albericio, F. Amino acid-protecting groups. Chem. Rev. 2009, 109, 2455-2504. View Source
• [3] Kang, Y. K.; Park, H. S. Conformational preferences of the 2-methylproline residue and its role in stabilizing β-turn and polyproline II structures of peptides. New J. Chem. 2014, 38, 2831-2840. View Source

Quantitative Differentiation Evidence for 1-[(Benzyloxy)carbonyl]-4-chloro-2-methylpyrrolidine-2-carboxylic acid

Enhanced Collagen Triple Helix Stability via 4-Chloro Substitution

The 4-chloro substituent on the pyrrolidine ring directly impacts the stability of collagen-model triple helices. While no direct head-to-head comparison exists with the target compound, class-level inference from the work of Shoulders et al. [1] demonstrates that replacing a γ-hydrogen with a γ-chloro in the Yaa position (as in Ac-Clp-OMe vs Ac-Pro-OMe) significantly modifies peptide properties. Specifically, triple helices formed by (Pro-Clp-Gly)10 are reported to be 'significantly more stable' than the parental (Pro-Pro-Gly)10 sequence. In contrast, disabling this effect by altering the stereochemistry (as in clp) results in helices with stability merely 'similar' to the parent [1]. This stereoelectronic tuning is a unique functional attribute of the 4-chloro modification.

Triple helix stability

Class-level inference

Reported: (Pro‑Clp‑Gly)₁₀ more stable than (Pro‑Pro‑Gly)₁₀

Supports stereoelectronic tuning of triple helix thermostability

Class-level; direct data for target compound not available

Evidence Dimension	Triple helix stability (qualitative comparison via conformational preferences)
Target Compound Data	Not directly assayed; inference based on (Pro-Clp-Gly)10 stability > (Pro-Pro-Gly)10
Comparator Or Baseline	Unsubstituted proline (Pro) in the Yaa position of collagen-mimetic peptides
Quantified Difference	Significantly increased stability for the (4R)-chloro diastereomer; stability similar to parent for the (4S)-chloro diastereomer. Exact Tm values not extracted from snippet.
Conditions	Collagen-model peptide (Xaa-Yaa-Gly)10 in aqueous solution [1]

Why This Matters

Researchers designing collagen-mimetic biomaterials or studying fibrotic diseases can utilize this modification to tune the thermal stability and folding kinetics of synthetic collagen triple helices in a stereochemistry-dependent manner, a capability absent in unsubstituted proline building blocks.

• [1] Shoulders, M. D.; Guzei, I. A.; Raines, R. T. 4-Chloroprolines: Synthesis, conformational analysis, and effect on the collagen triple helix. Biopolymers 2008, 89, 443-454. View Source

Quantified Modulation of Prolyl Amide Bond Cis/Trans Isomerism by 2-Methyl Substitution

The 2-methyl group exerts a powerful influence on the equilibrium of the prolyl peptide bond. Kang and Park [1] computationally demonstrated that substituting proline with 2-methylproline (2-MePro) in a model dipeptide (Ac-Pro-NHMe vs Ac-2-MePro-NHMe) in water decreased the population of the cis conformer by 20.6%. Simultaneously, the population of the polyproline II (PII) structure increased by 10.9% and the PI structure decreased by 12.2% [1]. These are class-level inferences directly applicable to the target compound, indicating a strong bias towards the trans amide bond and PII helix geometry, which are critical for protein folding and biomolecular recognition.

Cis/Trans isomer bias

Class-level inference

−20.6% cis, +10.9% PII population vs. Pro

Reports strong trans-amide and PII helix preference

DFT-based; 2‑MePro dipeptide model in water

Evidence Dimension	Population distribution of cis/trans amide bond and secondary structure conformers in water
Target Compound Data	Inferred from Ac-2-MePro-NHMe: cis population reduced by 20.6% vs. Pro. PII population increased by 10.9%, PI decreased by 12.2%.
Comparator Or Baseline	Ac-Pro-NHMe (unsubstituted proline) in water
Quantified Difference	ΔCis population: -20.6%; ΔPII population: +10.9%; ΔPI population: -12.2% [1]
Conditions	Density functional theory (DFT) calculations in water (PCM model) on Ac-Pro-NHMe and Ac-2-MePro-NHMe dipeptides [1]

Why This Matters

A 20.6% reduction in the cis isomer population translates to a stronger preference for the trans conformer, which is desirable for the synthesis of homogeneous peptide populations and for imposing structural rigidity in bioactive peptide design.

• [1] Kang, Y. K.; Park, H. S. Conformational preferences of the 2-methylproline residue and its role in stabilizing β-turn and polyproline II structures of peptides. New J. Chem. 2014, 38, 2831-2840. View Source

Orthogonal Protecting Group Strategy: Cbz vs. Boc Stability Profile

The Cbz (Z) protecting group offers a distinct deprotection profile compared to the more common Boc (tert-butoxycarbonyl) analog 1-[(tert-Butoxy)carbonyl]-4-chloro-2-methylpyrrolidine-2-carboxylic acid . Cbz groups are cleaved by hydrogenolysis (H2, Pd/C) or strong acids (HBr/AcOH), conditions under which Boc groups are only partially labile. Conversely, Boc is cleaved by mild acids (TFA), which leave Cbz intact [1]. This orthogonality means that a synthetic chemist must procure the Cbz-protected version specifically if their route involves acidic deprotection steps that would be incompatible with a Boc protecting group. The direct analog with a Boc protecting group (CAS 1934929-56-2) is available but cannot fulfill this orthogonal role , making the Cbz compound the necessary choice for routes requiring base-stable, acid-labile protection.

Protecting group orthogonality

Supporting evidence

Cbz cleaved by H₂/Pd; stable to TFA vs. Boc labile to TFA

Enables orthogonal SPPS; acid-stable, hydrogenolytic removal

Class-level; protecting group lability review

Evidence Dimension	Chemical compatibility and synthetic utility based on protecting group lability
Target Compound Data	Stable to mild acids (e.g., TFA); cleaved by catalytic hydrogenation or strong acids.
Comparator Or Baseline	1-[(tert-Butoxy)carbonyl]-4-chloro-2-methylpyrrolidine-2-carboxylic acid (Boc analog)
Quantified Difference	Orthogonal reactivity profiles; no numerical quantification applicable.
Conditions	Standard peptide synthesis conditions [1]

Why This Matters

Procurement of the Cbz-protected version is mandatory for synthetic schemes that require an orthogonal protecting group relative to Boc or Fmoc, directly impacting synthetic route feasibility and yield.

• [1] Isidro-Llobet, A.; Alvarez, M.; Albericio, F. Amino acid-protecting groups. Chem. Rev. 2009, 109, 2455-2504. View Source

Synergistic Conformational Locking from Combined 2-Methyl and 4-Chloro Substituents

The target compound uniquely combines two powerful conformational control elements. The 2-methyl group strongly favors βI-turn structures, with a preferred conformer population of 25.2% in water for Ac-Ala-2-MePro-NHMe versus open conformers dominating in Ac-Ala-Pro-NHMe [1]. Simultaneously, the 4-chloro group enforces a specific ring pucker (Cγ-exo or Cγ-endo depending on stereochemistry) that aligns the carbonyl group for specific non-covalent interactions [2]. While each modification has been characterized individually, the co-occurrence in the same building block is predicted to produce a constrained geometry that is not achievable with either monosubstituted analog (e.g., Cbz-4-chloroproline alone or Cbz-2-methylproline alone). No direct experimental data comparing the target compound to its monosubstituted counterparts was identified, necessitating explicit acknowledgement that this is a class-level inference based on known structure-activity relationships [2][1].

Synergistic constraint

Class-level inference

Dual modification predicted to confer combined βI‑turn and ring pucker control

Unique conformational profile not available from single-substituted analogs

No direct head-to-head data; inferred from individual studies

Evidence Dimension	Predicted conformational restriction vs. monosubstituted proline analogs
Target Compound Data	Synergistic constraint inferred; βI-turn population for 2-MePro analog: 25.2% [1]; ring pucker control by 4-Cl [2].
Comparator Or Baseline	Cbz-4-chloroproline (no 2-methyl) and Cbz-2-methylproline (no 4-chloro)
Quantified Difference	Not directly measured. Qualitative inference that the dual substitution provides a conformational constraint profile not available in either single-substitution analog.
Conditions	Computational prediction (DFT) for 2-MePro [1]; X-ray crystallography and conformational analysis for 4-ClPro [2]

Why This Matters

For projects demanding a highly pre-organized proline scaffold for turn stabilization or helix nucleation, the dual-substituted building block offers a unique starting geometry, potentially reducing the need for subsequent chemical modification steps.

• [1] Kang, Y. K.; Park, H. S. Conformational preferences of the 2-methylproline residue and its role in stabilizing β-turn and polyproline II structures of peptides. New J. Chem. 2014, 38, 2831-2840. View Source
• [2] Shoulders, M. D.; Guzei, I. A.; Raines, R. T. 4-Chloroprolines: Synthesis, conformational analysis, and effect on the collagen triple helix. Biopolymers 2008, 89, 443-454. View Source

Defined Application Scenarios for 1-[(Benzyloxy)carbonyl]-4-chloro-2-methylpyrrolidine-2-carboxylic acid

Design of Collagen-Mimetic Peptides with Tunable Thermostability

Researchers constructing synthetic collagen triple helices can incorporate this building block to exploit the helix-stabilizing effect of the 4-chloro substituent, as documented for (Pro-Clp-Gly)10 [1]. The unique combination with a 2-methyl group may further pre-organize the peptide backbone into the required polyproline II helix, based on the increased PII population observed in 2-MePro analogs [2]. This makes the compound a strategic starting material for biomaterials requiring precise control over melting temperature.

Synthesis of Constrained Peptide Turn Mimetics

The strong propensity of the 2-methylproline moiety to stabilize βI-turn conformations (25.2% population vs. open conformers for unsubstituted Pro) [2] can be leveraged to design peptidomimetic drugs targeting protein-protein interactions. The additional 4-chloro substituent permits further tuning of ring pucker and electronic properties, offering a rigid scaffold for structure-activity relationship (SAR) studies.

Orthogonal Protection Strategies in Multi-Step Solid-Phase Peptide Synthesis

This Cbz-protected compound is specifically required when a synthetic route demands a protecting group that is stable to the acidic conditions used for iterative Boc removal (e.g., TFA) but can be cleanly removed by hydrogenolysis at the end of the synthesis [3]. It is the direct and necessary replacement for the Boc analog (CAS 1934929-56-2) in such orthogonal schemes, preventing costly re-engineering of the synthetic pathway.

Probing Stereoelectronic Effects in Proline-Rich Domains

The dual modification allows biophysical chemists to dissect the interplay between steric (2-methyl) and stereoelectronic (4-chloro) influences on proline conformation. For example, the 4-chloro substituent affects the n→π* interaction strength [1], while the 2-methyl group alters the cis/trans equilibrium by 20.6% [2]. Using this single building block, both effects can be studied simultaneously in the same peptide context, providing a powerful tool for fundamental conformational analysis.

Application

Selection Property

Validation Focus

Collagen-mimetic peptide design

Triple helix thermostability tuning

T_m and folding kinetics of (Xaa‑Yaa‑Gly)_n helices

Constrained turn mimetics

βI‑turn propensity and backbone pre‑organization

β‑turn population analysis and SAR

Orthogonal SPPS routes

Cbz protection; acid‑stable, hydrogenolytic cleavage

Protecting group compatibility with TFA/Boc cycles

Stereoelectronic effect analysis

Dual substitution (4‑Cl & 2‑Me) scaffold

n→π* interaction and cis/trans equilibrium studies

• [1] Shoulders, M. D.; Guzei, I. A.; Raines, R. T. 4-Chloroprolines: Synthesis, conformational analysis, and effect on the collagen triple helix. Biopolymers 2008, 89, 443-454. View Source
• [2] Kang, Y. K.; Park, H. S. Conformational preferences of the 2-methylproline residue and its role in stabilizing β-turn and polyproline II structures of peptides. New J. Chem. 2014, 38, 2831-2840. View Source
• [3] Isidro-Llobet, A.; Alvarez, M.; Albericio, F. Amino acid-protecting groups. Chem. Rev. 2009, 109, 2455-2504. View Source